Cas no 187040-04-6 (6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde)
187040-04-6 structure
Product Name:6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
CAS No:187040-04-6
MF:C9H8O4
MW:180.157423019409
CID:1378901
PubChem ID:10678924
Update Time:2025-04-20
6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde
- 1,3-Benzodioxole-5-carboxaldehyde, 6-hydroxy-7-methyl-
- LogP
- 3-methyl-4,5-diphenylthiazonium iodide
- 3-methyl-4,5-methylenedioxy salicylaldehyde
- Thiazolium,3-methyl-4,5-diphenyl-,iodide
- 187040-04-6
- 1,3-Benzodioxole-5-carboxaldehyde,6-hydroxy-7-methyl-
- 6-Hydroxy-7-methylbenzo[d][1,3]dioxole-5-carbaldehyde
- AKOS015966515
- SCHEMBL6989495
-
- Inchi: 1S/C9H8O4/c1-5-8(11)6(3-10)2-7-9(5)13-4-12-7/h2-3,11H,4H2,1H3
- InChI Key: BLOUTYQUGHUFFJ-UHFFFAOYSA-N
- SMILES: O1COC2=CC(C=O)=C(C(C)=C12)O
Computed Properties
- Exact Mass: 180.04200
- Monoisotopic Mass: 180.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76000
- LogP: 1.24180
6-hydroxy-7-methyl-1,3-benzodioxole-5-carbaldehyde Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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